Cas no 1173153-17-7 (2-((3-Methoxyphenyl)ethynyl)aniline)

• Product Name: 2-((3-Methoxyphenyl)ethynyl)aniline
• CAS No: 1173153-17-7
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 6792542
• PubChem ID: 135039878
• Update Time: 2025-10-30

2-((3-Methoxyphenyl)ethynyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-((3-Methoxyphenyl)ethynyl)aniline
• 1173153-17-7
• MFCD23141112

• Inchi： 1S/C15H13NO/c1-17-14-7-4-5-12(11-14)9-10-13-6-2-3-8-15(13)16/h2-8,11H,16H2,1H3
• InChI Key： MKRMQHYOZYMWLO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C#CC2C=CC=CC=2N)C=1

Computed Properties

• Exact Mass: 223.099714038g/mol
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-((3-Methoxyphenyl)ethynyl)aniline

Recent Advances in the Study of 2-((3-Methoxyphenyl)ethynyl)aniline (CAS: 1173153-17-7) in Chemical Biology and Pharmaceutical Research

2-((3-Methoxyphenyl)ethynyl)aniline (CAS: 1173153-17-7) is a small organic molecule that has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its ethynyl linkage between an aniline and a methoxyphenyl group, has been investigated for its unique chemical properties and biological activities. Recent studies have explored its role as a building block in the synthesis of more complex molecules, as well as its direct interactions with biological targets.

One of the key areas of interest in recent research has been the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Preliminary studies suggest that 2-((3-Methoxyphenyl)ethynyl)aniline may serve as a scaffold for designing inhibitors or stabilizers of specific PPIs, offering a novel approach to therapeutic intervention. Its structural features, including the ethynyl bridge and methoxy group, are believed to contribute to its binding affinity and selectivity.

In addition to its role in PPIs, recent investigations have highlighted the compound's utility in chemical probe development. Chemical probes are small molecules used to study biological systems and validate drug targets. The versatility of 2-((3-Methoxyphenyl)ethynyl)aniline in this context stems from its ability to be easily functionalized, allowing researchers to tailor its properties for specific applications. For example, modifications to the aniline or methoxyphenyl moieties have been shown to enhance its solubility, stability, or target engagement, making it a valuable tool in chemical biology.

Another significant finding from recent research is the compound's potential in the development of fluorescent probes. The conjugated system formed by the ethynyl linkage and aromatic rings provides a platform for fluorescence, which can be exploited for imaging and detection purposes. Studies have demonstrated that derivatives of 2-((3-Methoxyphenyl)ethynyl)aniline exhibit tunable fluorescence properties, making them suitable for applications such as live-cell imaging and diagnostic assays. This opens up new possibilities for non-invasive monitoring of biological processes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-((3-Methoxyphenyl)ethynyl)aniline and its derivatives. Recent efforts have focused on improving its bioavailability and reducing potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies have been employed to guide these optimizations, with some success in identifying more potent and selective analogs.

In conclusion, 2-((3-Methoxyphenyl)ethynyl)aniline (CAS: 1173153-17-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in modulating PPIs, serving as a chemical probe, and functioning as a fluorescent probe highlight its broad utility. Ongoing research aims to further elucidate its mechanisms of action and refine its properties for therapeutic and diagnostic applications. As the field advances, this compound is likely to play an increasingly important role in drug discovery and biological research.